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Compound of Interest

Compound Name: Fmoc-D-Phe(4-I)-OH

Cat. No.: B557884 Get Quote

An In-depth Technical Guide to the Storage and Handling of Fmoc-D-Phe(4-I)-OH Powder

This guide provides comprehensive information for researchers, scientists, and drug

development professionals on the proper storage and handling of Fmoc-D-Phe(4-I)-OH
powder. Adherence to these guidelines is crucial for maintaining the integrity, and stability of the

compound, and ensuring laboratory safety.

Compound Information
Fmoc-D-Phe(4-I)-OH, or N-α-Fmoc-4-iodo-D-phenylalanine, is an amino acid derivative

commonly utilized in solid-phase peptide synthesis (SPPS). The presence of an iodine atom on

the phenylalanine ring offers unique properties for the synthesis of peptides with specific

functionalities, including those for targeted drug delivery and diagnostic imaging.

Physical and Chemical Properties:
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Property Value

Appearance
White to light yellow or off-white solid/powder.[1]

[2]

Molecular Formula C₂₄H₂₀INO₄

Molecular Weight 513.32 g/mol

CAS Number 205526-29-0[2]

Purity Typically ≥97.0% to ≥99% (HPLC)[2]

Melting Point 173 - 177 °C[2]

Optical Rotation [α]²⁵_D = +21 ± 1° (c=1 in DMF)[2]

Storage Conditions
Proper storage of Fmoc-D-Phe(4-I)-OH is essential to prevent degradation and maintain its

chemical purity over time. The recommended storage conditions vary for the compound in its

solid powder form versus when it is in a solvent.

Recommended Storage Conditions:

Form Storage Temperature Shelf Life

Powder -20°C 3 years[1]

4°C (or 2-8°C) 2 years[1]

In Solvent -80°C 6 months[1]

-20°C 1 month[1]

It is crucial to store the compound in a tightly sealed container to protect it from moisture and

light.

Handling and Safety Precautions
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Standard laboratory safety protocols should be strictly followed when handling Fmoc-D-Phe(4-
I)-OH powder. This includes the use of appropriate personal protective equipment (PPE) to

minimize exposure and risk.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves.

Respiratory Protection: Type N95 (US) or equivalent respirator for handling the powder.

Skin and Body Protection: Laboratory coat.

General Handling Guidelines:

Avoid inhalation of the powder.

Prevent contact with skin and eyes.

Handle the compound in a well-ventilated area, preferably in a fume hood.

Wash hands thoroughly after handling.

Experimental Protocols
Protocol for Preparing a Stock Solution of Fmoc-D-Phe(4-I)-OH

This protocol outlines the steps for dissolving Fmoc-D-Phe(4-I)-OH powder to prepare a stock

solution for use in further applications, such as solid-phase peptide synthesis.

Materials:

Fmoc-D-Phe(4-I)-OH powder

High-purity, amine-free N,N-Dimethylformamide (DMF)

Vortex mixer
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Appropriate glassware (e.g., volumetric flask)

Pipettes

Procedure:

Preparation: Ensure all glassware is clean and dry. Work in a chemical fume hood.

Weighing: Accurately weigh the desired amount of Fmoc-D-Phe(4-I)-OH powder.

Solvent Addition: Add the calculated volume of DMF to the glassware containing the powder

to achieve the desired concentration.

Dissolution: Gently swirl the mixture. If necessary, use a vortex mixer at a low setting to aid

dissolution. Avoid vigorous shaking to prevent the introduction of air.

Storage: Once fully dissolved, the stock solution should be stored at -80°C for up to 6

months or -20°C for up to 1 month in a tightly sealed container.[1]

Workflow and Process Visualization
The following diagrams illustrate the key workflows for handling and utilizing Fmoc-D-Phe(4-I)-
OH.
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Caption: General workflow for handling Fmoc-D-Phe(4-I)-OH powder.
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Caption: Decision tree for storing Fmoc-D-Phe(4-I)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b557884#storing-and-handling-fmoc-d-phe-4-i-oh-
powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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